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Compound of Interest

Compound Name: 2-Hydroxy-3-nitrobenzamide

CAS No.: 2912-76-7

Cat. No.: B1280379

Get Quote

Part 1: Executive Summary & Strategic Context
The synthesis of 2-hydroxy-3-nitrobenzamide (3-nitrosalicylamide) is a critical transformation

in the development of anthelmintic agents (e.g., Niclosamide analogs), antiviral scaffolds (HIV

integrase inhibitors), and novel benzoxazepine derivatives.

While the starting material, 2-hydroxybenzamide (salicylamide), is readily available, the

introduction of a nitro group at the 3-position presents a significant regiochemical challenge.

The hydroxyl group (-OH) at C2 is a strong ortho/para director, while the amide group (-

CONH2) at C1 is a meta director (deactivating).

Thermodynamic Preference: Standard nitration conditions (mixed acid) typically favor the 5-

nitro isomer (para to -OH) due to steric hindrance at the 3-position (sandwiched between the

-OH and -CONH2 groups).

The Challenge: Achieving high selectivity for the 3-nitro isomer requires overcoming this

steric barrier, often necessitating specific solvent effects, chelation control, or rigorous

purification protocols.
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This guide details two distinct protocols:

Method A (Standard): A robust, solvent-mediated mixed-acid nitration optimized for yield.

Method B (Chelation-Controlled): A "Green" approach utilizing Calcium Nitrate to leverage

the ortho-effect via metal coordination.

Part 2: Mechanistic Analysis & Regioselectivity
The regioselectivity of salicylamide nitration is governed by the competition between the

electronic activation of the phenol and the steric crowding of the amide.

Electronic vs. Steric Factors
C5 Attack (Major Product): The C5 position is para to the activating hydroxyl group and

sterically unencumbered. This is the kinetic product in standard electrophilic aromatic

substitution.

C3 Attack (Target Product): The C3 position is ortho to the hydroxyl group. Access is

restricted by the adjacent amide moiety. However, the C3 position can be favored by

conditions that stabilize the transition state via hydrogen bonding or metal chelation (the

"Ortho Effect").

Reaction Pathway Diagram[1][2]
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Figure 1: Competitive nitration pathways. Standard conditions favor the 5-nitro isomer due to

sterics, while chelation strategies target the 3-nitro isomer.

Part 3: Experimental Protocols
Method A: Solvent-Mediated Mixed Acid Nitration
Recommended for: General synthesis where column chromatography is available.

This protocol utilizes ethyl acetate as a solvent to moderate the reaction exotherm and improve

solubility, preventing the formation of dinitrated byproducts (3,5-dinitro).

Materials
Substrate: 2-Hydroxybenzamide (10 mmol, 1.37 g)

Reagents: Conc. HNO3 (30 mmol, 1.89 g), Conc. H2SO4 (20 mmol, 1.96 g)

Solvent: Ethyl Acetate (EtOAc), 25 mL

Quench: 10% Aqueous NaHCO3

Step-by-Step Workflow
Preparation: Dissolve 2-hydroxybenzamide (1.37 g) in EtOAc (25 mL) in a dropping funnel.

Acid Mixture: In a 3-neck round-bottom flask, prepare a mixture of HNO3 and H2SO4. Cool

the flask to < 5°C (278 K) using an ice-salt bath.

Addition: Add the salicylamide/EtOAc solution dropwise to the acid mixture over 30–45

minutes. Critical: Maintain internal temperature below 5°C to minimize dinitration.

Reaction: Once addition is complete, allow the mixture to warm to room temperature and stir

for 4–5 hours.

Workup:

Reflux the mixture for 1 hour (optional, ensures conversion of intermediates).
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Cool to RT and neutralize carefully with 10% aq. NaHCO3.

Extract with EtOAc (3 x 25 mL).

Dry combined organics over anhydrous Na2SO4, filter, and concentrate under reduced

pressure.

Purification: The crude residue will be a reddish-brown solid containing both 3- and 5-

isomers. Purify via silica gel column chromatography using a gradient of EtOAc in Petrol (0%

to 7.5% EtOAc).

Target: The 3-nitro isomer typically elutes after the less polar 5-nitro isomer (verify via

TLC).

Method B: Chelation-Controlled "Green" Nitration
Recommended for: Improved regioselectivity towards the ortho (3-nitro) isomer.

This method utilizes Calcium Nitrate in Acetic Acid.[1] The Calcium ion (

) can coordinate between the phenolic oxygen and the amide carbonyl, potentially directing the
incoming nitrate group to the ortho (3) position via a template effect.

Materials
Substrate: 2-Hydroxybenzamide (10 mmol)

Reagent: Calcium Nitrate (

), 1.5 eq

Solvent: Glacial Acetic Acid (AcOH)

Step-by-Step Workflow
Dissolution: Dissolve Calcium Nitrate (1.5 eq) in warm Glacial Acetic Acid (5–10 mL per gram

of substrate).

Addition: Add 2-Hydroxybenzamide (1 eq) to the solution.
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Heating: Heat the mixture in a water bath at 80°C for 30–60 minutes.

Observation: The solution will darken (yellow/orange to dark red) as nitration proceeds.[2]

Quench: Pour the hot reaction mixture into crushed ice (approx. 10x volume).

Isolation: A precipitate will form.[3][4] Filter the solid and wash exclusively with ice-cold water

to remove residual acid and calcium salts.

Purification: Recrystallize from Ethanol or purify via column chromatography as described in

Method A.

Part 4: Characterization & Data Analysis
Distinguishing the 3-nitro isomer from the 5-nitro isomer is critical. Use 1H NMR coupling

constants (

values) for definitive structural assignment.

Feature
2-Hydroxy-3-nitrobenzamide

(Target)
2-Hydroxy-5-nitrobenzamide

(Byproduct)

Proton Pattern
3 aromatic protons (H4, H5,

H6)

3 aromatic protons (H3, H4,

H6)

Key Coupling
Vicinal Coupling (

Hz)

Meta Coupling (

Hz)

H4 Signal Doublet of Doublets (dd) Doublet of Doublets (dd)

H5 Signal
Triplet (t) or dd (

Hz)
N/A (Substituted with NO2)

H3 Signal N/A (Substituted with NO2)
Doublet (d) (

Hz) - Distinctive

Melting Point ~ 230°C (dec) ~ 258–260°C

Spectral Validation
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3-Nitro Isomer: Look for the absence of a small meta-coupled doublet at high shift. The

aromatic region should show a continuous coupled system (H4-H5-H6).

5-Nitro Isomer: Look for a distinct doublet with a small coupling constant (

Hz) corresponding to the proton at C6 (ortho to amide, meta to nitro) or C3 (ortho to OH,
meta to nitro). Note: In 5-nitro, the proton between OH and NO2 is usually very deshielded.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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